4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95%

• IUPAC Name: 3-(3-chloro-4-hydroxyphenyl)benzamide
• InChI: InChI=1S/C13H10ClNO2/c14-11-7-9(4-5-12(11)16)8-2-1-3-10(6-8)13(15)17/h1-7,16H,(H2,15,17)
• InChI Key: IFIUUEXHGDFWSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CC(=C(C=C2)O)Cl
• Molecular Formula: C13H10ClNO2
• DSSTOX Substance ID: DTXSID20685954
• Molecular Weight: 247.67 g/mol
• CAS RN: 1262002-84-5

Description

4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% (4-ACPCP) is an organic compound that has been widely used in scientific research for its unique properties and potential applications. It is a derivative of phenol, which is a type of aromatic organic compound. 4-ACPCP is a colorless, crystalline solid that is soluble in organic solvents. It has a melting point of 94-96°C and a boiling point of 158-160°C.

Scientific Research Applications

4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% has a wide range of applications in scientific research, including in the synthesis of new compounds, as a catalyst for organic reactions, and in the synthesis of pharmaceuticals. It has also been used in the study of enzyme inhibitors, as a fluorescent probe for protein-protein interactions, and as a ligand for metal complexes.

Mechanism of Action

4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% acts as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It is a reversible inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs, hormones, and other compounds. In addition, 4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% is a competitive inhibitor of cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects
4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the metabolism of drugs and other compounds in vitro, as well as to inhibit the synthesis of prostaglandins in vivo. In addition, 4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% has been found to have anti-inflammatory and anti-oxidant properties, as well as to increase the solubility of drugs in water.

Advantages and Limitations for Lab Experiments

4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. In addition, it is soluble in organic solvents, making it easy to work with. However, 4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% is a relatively unstable compound and can decompose upon exposure to air.

Future Directions

In the future, 4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% may be used in the development of new drugs and other compounds. It may also be used to study the mechanisms of action of existing drugs, as well as to develop new therapeutic strategies. In addition, 4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% may be used to study the effects of environmental pollutants on human health, as well as to develop new methods for the detection of environmental contaminants. Finally, 4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% may be used in the development of new materials for use in medical and industrial applications.

Synthesis Methods

4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95% can be synthesized by a two-step process. The first step involves the reaction of 4-chlorophenol with acetic anhydride in the presence of pyridine, which results in the formation of 4-(3-acetamidophenyl)-2-chlorophenol (4-AACP). The second step involves the reaction of 4-AACP with sodium nitrite to form 4-(3-Aminocarbonylphenyl)-2-chlorophenol, 95%.